Cas no 850916-38-0 (2-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}acetamide)

• Product Name: 2-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}acetamide
• CAS No: 850916-38-0
• MF: C₂₄H₂₂N₂OS
• MW: 386.509284496307
• CID: 6387131
• PubChem ID: 2156491
• Update Time: 2025-10-24

2-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}acetamide
• AKOS024585377
• 2-phenyl-N-[2-[(2-phenyl-1H-indol-3-yl)sulfanyl]ethyl]acetamide
• 2-phenyl-N-(2-((2-phenyl-1H-indol-3-yl)thio)ethyl)acetamide
• F0582-0202
• 850916-38-0
• 2-phenyl-N-{2-[(2-phenyl-1H-indol-3-yl)sulfanyl]ethyl}acetamide
• Benzeneacetamide, N-[2-[(2-phenyl-1H-indol-3-yl)thio]ethyl]-

• Inchi： 1S/C24H22N2OS/c27-22(17-18-9-3-1-4-10-18)25-15-16-28-24-20-13-7-8-14-21(20)26-23(24)19-11-5-2-6-12-19/h1-14,26H,15-17H2,(H,25,27)
• InChI Key： SMMBPBANKQYIBR-UHFFFAOYSA-N
• SMILES： C1(CC(NCCSC2C3=C(NC=2C2=CC=CC=C2)C=CC=C3)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 386.14528450g/mol
• Monoisotopic Mass: 386.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 677.3±55.0 °C(Predicted)
• pka: 15.73±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 2-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}acetamide

Professional Introduction to Compound with CAS No. 850916-38-0 and Product Name: 2-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}acetamide

The compound in question, identified by the CAS No. 850916-38-0, is a sophisticated organic molecule with a rich structural framework. Its systematic name, 2-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}acetamide, highlights its intricate composition, featuring a phenyl group, an indole moiety, and a sulfanylethyl side chain. This unique architecture positions the compound as a promising candidate in the realm of pharmaceutical research and development.

Recent advancements in medicinal chemistry have underscored the significance of heterocyclic compounds in drug design. The presence of the indole ring in this molecule is particularly noteworthy, as indole derivatives are well-documented for their biological activity. Specifically, indole-based structures have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The phenyl group further enhances the compound's lipophilicity, which is a critical factor in drug bioavailability and membrane permeability.

The sulfanylethyl side chain adds another layer of complexity to the molecule, introducing polar characteristics that could influence its interactions with biological targets. Sulfonamide derivatives are renowned for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties. By integrating this moiety into the structure of the compound, researchers aim to modulate its pharmacokinetic profile and enhance its therapeutic efficacy.

Current research in the field of chemical biology has demonstrated that molecules with such multifaceted structures often exhibit synergistic effects when combined with other therapeutic agents. The acetamide functional group at the nitrogen position not only contributes to the compound's solubility but also serves as a site for further chemical modifications. This flexibility allows scientists to fine-tune the properties of the compound, making it adaptable for various drug development pathways.

In vitro studies have begun to reveal promising preliminary data regarding the biological activity of this compound. Initial assays suggest that it may possess inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. The precise mechanisms by which it exerts its effects are still under investigation, but these early findings are encouraging enough to warrant further exploration.

The synthesis of 2-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole core, while nucleophilic substitution reactions have been utilized to introduce the sulfanylethyl side chain.

The pharmaceutical industry has shown increasing interest in developing novel therapeutics based on complex organic molecules like this one. The ability to design compounds with specific structural features allows for targeted intervention at the molecular level. As computational methods for drug design continue to improve, researchers can more efficiently predict the biological behavior of molecules before they are synthesized in the lab.

Future directions in the study of this compound may include exploring its potential as a lead compound for new drug candidates. By leveraging structure-activity relationship (SAR) studies, researchers can systematically modify various parts of the molecule to optimize its pharmacological properties. Additionally, investigating its interactions with biological targets at a molecular level will provide valuable insights into its mechanism of action.

The integration of cutting-edge technologies such as high-throughput screening and machine learning algorithms will further accelerate the drug discovery process. These tools enable scientists to analyze vast datasets and identify patterns that might not be apparent through traditional experimental methods alone. By combining experimental data with computational predictions, researchers can make more informed decisions about which compounds to pursue further.

In conclusion, 2-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}acetamide (CAS No. 850916-38-0) is a structurally complex and biologically intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.